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Cat. No.: B073757
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Executive Summary

4-Allyloxy-1-butanol (CAS: 1471-15-4) is a bifunctional building block critical for the
development of advanced polymer networks, particularly in hydrogel synthesis and drug
delivery systems. Its structure features two distinct reactive sites: a primary hydroxyl group (-
OH) and an allyl ether moiety (-O-CH2-CH=CH?:). This duality allows for orthogonal
functionalization—typically esterification or urethane formation at the hydroxyl end, followed by
radical-mediated thiol-ene "“click” chemistry at the allyl end.

This guide addresses the primary challenge in working with this molecule: achieving high-purity
mono-functionalization of 1,4-butanediol without generating significant bis-allyl byproducts. It
provides a validated, solvent-free synthesis protocol and details the material's application in
fabricating biocompatible scaffolds.

Chemical Identity & Physical Properties[1][2][3][4]

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b073757#bc-rfq
https://www.benchchem.com/product/b073757/docs?utm_src=pdf-body#4-allyloxy-1-butanol-technical-guide-to-synthesis-application
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Data

IUPAC Name 4-(Prop-2-en-1-yloxy)butan-1-ol

CAS Number 1471-15-4

Molecular Formula C7H1402

Molecular Weight 130.18 g/mol

Appearance Colorless to pale yellow liquid

Density (Predicted) ~0.92 g/cm?3

N Miscible in organic solvents (DCM, THF,

Solubility ]
Ethanol); moderately soluble in water
Stable under normal conditions; prone to

Stability peroxide formation upon long-term air exposure

(typical of allyl ethers)

Synthesis & Production
The Mono-Allylation Challenge

The synthesis of 4-allyloxy-1-butanol typically proceeds via the Williamson ether synthesis
starting from 1,4-butanediol. The core difficulty is statistical: reacting a symmetric diol often
leads to a mixture of unreacted starting material (diol), the desired mono-allyl ether, and the
unwanted bis-allyl ether.

Validated Protocol: Solvent-Free Mono-Allylation

To maximize selectivity for the mono-substituted product, a "solid-liquid phase transfer" strategy
using solid NaOH and an excess of the diol is recommended. This method minimizes the
concentration of the alkoxide anion available for a second substitution.

Reagents:
e 1,4-Butanediol (Excess, ~3-5 equivalents)

 Allyl Chloride (1 equivalent)
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e Sodium Hydroxide (Solid, pellets or powder, 1-1.1 equivalents)

¢ Note: No solvent is required; the excess diol acts as the medium.
Step-by-Step Methodology:

o Preparation: Charge a reaction vessel with 1,4-butanediol (excess).

 Activation: Add solid NaOH. Heat the mixture to 50°C with vigorous stirring. Maintain for ~45-
60 minutes to allow partial deprotonation. The solid NaOH acts as a slow-release base,
preventing a high concentration of disodium alkoxide.

« Allylation: Add Allyl Chloride dropwise over 60 minutes. The reaction is exothermic; control

temperature to maintain 50-55°C.
o Completion: Stir for an additional 3-4 hours. Monitor conversion via TLC or GC.
o Workup:

o Cool to room temperature.

o Filter off the NaCl salts formed.

o Purification: The critical step is separating the product from the excess 1,4-butanediol.
This is best achieved via vacuum distillation. 1,4-Butanediol has a significantly higher
boiling point than the mono-allyl ether, allowing for effective separation.

Synthesis Pathway Diagram|[6]
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Caption: Selective mono-allylation pathway using excess diol to suppress bis-substitution.

Spectroscopic Characterization (Self-Validation)

When verifying the synthesized product, look for these diagnostic signals in the tH NMR
spectrum (CDCls, 400 MHz). The integration ratio between the allyl protons and the inner
methylene protons is the key purity indicator.

. Chemical Shift . . .
Moiety Multiplicity Integration Assignment
(6 ppm)
. Terminal alkene
Allyl -CH= 5.85 - 5.95 Multiplet 1H _
(internal)
) Terminal alkene
Allyl =CH= 5.15-5.30 Multiplet/DD 2H
(end)
Allyl -O-CH2- 3.95-4.00 Doublet 2H Ether linkage
_ Methylene
Ether -CH2-O- 3.45-3.50 Triplet 2H ]
adjacent to ether
Methylene
Alcohol -CH2-OH  3.60 - 3.65 Triplet 2H adjacent to
hydroxyl
) Central butane
Internal -CH2- 1.60-1.75 Multiplet 4H

chain

Quality Control Check: If the integral for the Allyl -O-CHz- (4.0 ppm) is double that of the
Alcohol -CH2-OH (3.6 ppm), you have likely isolated the bis-allyl byproduct. A 1:1 ratio indicates
the correct mono-substituted product.

Reactivity & Applications

4-Allyloxy-1-butanol is primarily used as a "heterobifunctional linker." Its utility lies in the
ability to react the hydroxyl group first (e.g., to attach to a drug or polymer backbone) and
reserve the allyl group for a later crosslinking step.
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Core Application: Thiol-Ene "Click" Hydrogels

The allyl ether group is highly reactive toward thiols under radical conditions (UV light or
thermal initiation). This reaction is insensitive to oxygen and water, making it ideal for
encapsulating cells or sensitive biologics.

Workflow:

e Functionalization: The hydroxyl group of 4-allyloxy-1-butanol is reacted with a polymer
backbone (e.g., via an isocyanate to form a polyurethane, or an ester to form a polyester).

o Crosslinking: The resulting polymer, now displaying pendant allyl groups, is mixed with a
multi-functional thiol (e.g., PEG-dithiol).

o Gelation: Upon exposure to UV light (365 nm) with a photoinitiator (e.g., LAP or Irgacure),
the thiol-ene reaction forms a thioether crosslink, creating a hydrogel network.

Reactivity Logic Diagram
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Caption: Orthogonal reactivity profile allowing sequential functionalization and crosslinking.

Handling & Safety

o Peroxide Hazard: Like all allyl ethers, this compound can form explosive peroxides upon
exposure to air. Storage: Store under an inert atmosphere (Nitrogen or Argon) in a cool, dark
place. Test for peroxides before distillation.

o Skin/Eye Contact: The compound acts as a surfactant and solvent; it causes skin irritation
and serious eye irritation. Wear nitrile gloves and safety goggles.

» Ventilation: Handle in a fume hood. The allyl functionality often imparts a pungent, mustard-
like odor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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